BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Yttrium-90
Citrate in Brachytherapy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Yttrium citrate

Cat. No.: B1213043

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Yttrium-90 (°°Y)
citrate in brachytherapy, with a focus on radiosynoviorthesis for the treatment of inflammatory
joint diseases. While °°Y is also extensively used in radioembolization of liver tumors, this
document will primarily detail the application of the citrate form, which is most relevant to intra-
articular administration.

Introduction to Yttrium-90 Brachytherapy

Yttrium-90 is a pure high-energy beta-emitting radionuclide with a physical half-life of 64.1
hours (2.67 days). Its beta particles have a mean energy of 0.9367 MeV and a maximum
energy of 2.28 MeV, corresponding to a mean and maximum tissue penetration of
approximately 3.6 mm and 11 mm, respectively. These characteristics make it an ideal
candidate for localized radiation therapy, as the high-energy beta particles can effectively
destroy targeted pathological tissue while minimizing damage to surrounding healthy
structures.

In brachytherapy, °°Y is formulated into different preparations depending on the target
application. For the treatment of liver tumors, °°Y is incorporated into glass or resin
microspheres for transarterial radioembolization (TARE).[1][2][3] For radiosynoviorthesis (also
known as radiosynovectomy), °Y is prepared as a colloidal suspension, with yttrium-90 citrate
being a common formulation.[4][5][6]
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Application in Radiosynoviorthesis

Radiosynoviorthesis is a minimally invasive procedure involving the intra-articular injection of a
radioactive colloid to treat persistent synovitis, a condition characterized by inflammation of the
synovial membrane in joints. This procedure is a therapeutic option for patients with chronic
inflammatory joint diseases, such as rheumatoid arthritis, who are refractory to conventional
treatments.[7][8]

Mechanism of Action

The therapeutic effect of °°Y citrate in radiosynoviorthesis is achieved through the localized
delivery of beta radiation to the inflamed synovial membrane.[6] Following intra-articular
injection, the colloidal particles of °°Y citrate are phagocytosed by the superficial cells of the
synovial membrane. The emitted high-energy beta particles then irradiate the synovium,
leading to necrosis of the inflamed tissue and subsequent fibrosis.[7][9] This process ablates
the hypertrophic synovium, reduces inflammation, and alleviates pain.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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